Cas no 166977-96-4 (7-Iodo-4,4-dimethyl-3,4-dihydro-2h-naphtalen-1-one)

7-Iodo-4,4-dimethyl-3,4-dihydro-2H-naphthalen-1-one is a halogenated naphthalenone derivative with potential applications in synthetic organic chemistry and pharmaceutical research. Its structure features a rigid naphthalene backbone substituted with an iodine atom at the 7-position and geminal dimethyl groups at the 4-position, enhancing steric and electronic properties. The iodine moiety offers versatility for further functionalization via cross-coupling reactions, while the ketone group provides a reactive site for derivatization. This compound is particularly useful as an intermediate in the synthesis of complex molecules, including bioactive compounds and materials. Its stability and well-defined reactivity make it a valuable building block for targeted chemical transformations.

7-Iodo-4,4-dimethyl-3,4-dihydro-2h-naphtalen-1-one structure

166977-96-4 structure

Product Name:7-Iodo-4,4-dimethyl-3,4-dihydro-2h-naphtalen-1-one

CAS No:166977-96-4

MF:C₁₂H₁₃IO

MW:300.135495901108

CID:2189693

PubChem ID:11415342

Update Time:2025-06-07

7-Iodo-4,4-dimethyl-3,4-dihydro-2h-naphtalen-1-one Chemical and Physical Properties

Names and Identifiers

- 7-Iodo-4,4-dimethyl-3,4-dihydro-2h-naphtalen-1-one
- G68053
- 4,4-Dimethyl-7-iodo-1-tetralone
- 7-iodo-4,4-dimethyl-3,4-dihydronaphthalen-1(2H)-one
- PFMSGNTWSBOOOA-UHFFFAOYSA-N
- 7-iodo-4,4-dimethyl-2,3-dihydronaphthalen-1-one
- SCHEMBL8662369
- 166977-96-4
- MFCD28155080
- Inchi： 1S/C12H13IO/c1-12(2)6-5-11(14)9-7-8(13)3-4-10(9)12/h3-4,7H,5-6H2,1-2H3
- InChI Key： PFMSGNTWSBOOOA-UHFFFAOYSA-N
- SMILES： IC1C=CC2=C(C=1)C(CCC2(C)C)=O

Computed Properties

Exact Mass: 300.00111g/mol
Monoisotopic Mass: 300.00111g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 14
Rotatable Bond Count: 0
Complexity: 247
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.5
Topological Polar Surface Area: 17.1Å²

7-Iodo-4,4-dimethyl-3,4-dihydro-2h-naphtalen-1-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Ambeed	A1220714-100mg	7-Iodo-4,4-dimethyl-3,4-dihydronaphthalen-1(2H)-one	166977-96-4	98%	100mg	$107.0	2024-04-23
Ambeed	A1220714-250mg	7-Iodo-4,4-dimethyl-3,4-dihydronaphthalen-1(2H)-one	166977-96-4	98%	250mg	$188.0	2024-04-23
Ambeed	A1220714-1g	7-Iodo-4,4-dimethyl-3,4-dihydronaphthalen-1(2H)-one	166977-96-4	98%	1g	$502.0	2024-04-23
Ambeed	A1220714-5g	7-Iodo-4,4-dimethyl-3,4-dihydronaphthalen-1(2H)-one	166977-96-4	98%	5g	$1695.0	2024-04-23
abcr	AB593498-250mg	7-Iodo-4,4-dimethyl-3,4-dihydronaphthalen-1(2H)-one; .	166977-96-4		250mg	€330.70	2024-07-24
abcr	AB593498-1g	7-Iodo-4,4-dimethyl-3,4-dihydronaphthalen-1(2H)-one; .	166977-96-4		1g	€779.20	2024-07-24